Cas no 21544-81-0 (4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione)

• Product name: 4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 21544-81-0
• MF: C₁₀H₉NO₄
• MW: 207.1828
• MDL: MFCD09031988
• CID: 249879
• PubChem ID: 11557522

4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxyindoline-2,3-dione
• 1H-Indole-2,3-dione,4,6-dimethoxy-
• 4,6-Dimethoxy-1H-indole-2,3-dione
• 4,6-Dimethoxyisatin
• 4,6-dimethoxy-2,3-dioxoindoline
• 4,6-dimethoxyindole-2,3-dione
• 4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 4,6-dimethoxy-
• FAMGTYWNHVETJC-UHFFFAOYSA-N
• VZ27604
• EN00
• 21544-81-0
• BB 0262485
• AKOS000150100
• EN300-44245
• DTXSID30468533
• A850201
• DS-11471
• MFCD09031988
• SCHEMBL347461
• SB66131
• AMY13969
• Z247609734
• FT-0715381
• CS-0042851
• SY107652
• AC-20706
• 4 pound not6-Dimethoxyindoline-2 pound not3-dione
• DB-066549

• MDL： MFCD09031988
• Inchi： 1S/C10H9NO4/c1-14-5-3-6-8(7(4-5)15-2)9(12)10(13)11-6/h3-4H,1-2H3,(H,11,12,13)
• InChI Key： FAMGTYWNHVETJC-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C([H])C(=C([H])C2=C1C(C(N2[H])=O)=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 207.05300
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.599

Experimental Properties

• Density: 1.331
• Melting Point: 300-304 ºC
• Refractive Index: 1.567
• PSA: 64.63000
• LogP: 0.97660

4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Security Information

• HazardClass：IRRITANT

4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines